Cas no 2165800-31-5 ((2R,4R)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid)

• Product Name: (2R,4R)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid
• CAS No: 2165800-31-5
• MF: C₁₁H₁₈FNO₄
• MW: 247.263327121735
• CID: 5272454
• PubChem ID: 98008562
• Update Time: 2025-07-18

(2R,4R)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (2R,4R)-1-(tert-butoxycarbonyl)-4-fluoropiperidine-2-carboxylic acid
• (2R,4R)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid
• (2R,4R)-1-Boc-4-fluoropiperidine-2-carboxylic acid
• PS-20644
• 2165800-31-5
• Trans-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid
• F86298
• 1260665-17-5
• (2R,4R)-1-[(tert-Butoxy)carbonyl]-4-fluoropiperidine-2-carboxylicacid

• Inchi： 1S/C11H18FNO4/c1-11(2,3)17-10(16)13-5-4-7(12)6-8(13)9(14)15/h7-8H,4-6H2,1-3H3,(H,14,15)/t7-,8-/m1/s1
• InChI Key： HTEKKPRKMGEXAE-HTQZYQBOSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CC[C@@H](F)C[C@@H]1C(O)=O

Computed Properties

• Exact Mass: 247.12198622g/mol
• Monoisotopic Mass: 247.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 313
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R,4R)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid

Introduction to (2R,4R)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid (CAS No. 2165800-31-5)

(2R,4R)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid (CAS No. 2165800-31-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of piperidine derivatives, which are widely studied for their diverse biological activities, including central nervous system (CNS) modulation, anti-inflammatory effects, and enzyme inhibition.

The chemical structure of (2R,4R)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid features a piperidine ring with a tert-butoxycarbonyl (Boc) protecting group on the nitrogen atom and a fluorine substituent at the 4-position. The Boc group is commonly used in organic synthesis to protect amine functionalities during multi-step reactions, ensuring the integrity of the final product. The fluorine substitution at the 4-position introduces additional steric and electronic effects that can significantly influence the compound's biological activity and pharmacokinetic properties.

Recent studies have highlighted the potential of (2R,4R)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against specific enzymes involved in neurodegenerative diseases. The researchers found that the fluorine substitution at the 4-position enhances the compound's binding affinity to target enzymes, thereby improving its efficacy as a potential therapeutic agent.

In another study, researchers investigated the pharmacokinetic properties of (2R,4R)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid in preclinical models. The results showed that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, making it a promising candidate for further development into drug formulations. The Boc protecting group was found to stabilize the compound during in vivo studies, reducing metabolic degradation and enhancing its bioavailability.

The synthetic route for preparing (2R,4R)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid involves several well-established chemical transformations. Initially, the piperidine ring is formed through a ring-closing metathesis reaction or a similar cyclization process. Subsequently, the Boc protecting group is introduced via tert-butyl dicarbonate (Boc₂O), and the fluorine substitution is achieved through selective fluorination methods such as direct fluorination or nucleophilic substitution reactions. These synthetic steps are optimized to ensure high yields and purity of the final product.

The potential applications of (2R,4R)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid extend beyond enzyme inhibition and neurodegenerative diseases. Researchers are also exploring its use in developing novel drug delivery systems and prodrugs. For example, the Boc group can be designed to be cleaved under specific physiological conditions, releasing the active drug moiety at the desired site of action. This approach can improve drug targeting and reduce off-target effects, enhancing overall therapeutic outcomes.

In conclusion, (2R,4R)-1-[(tert-butoxy)carbonyl]-4-fluoropiperidine-2-carboxylic acid (CAS No. 2165800-31-5) represents a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacokinetic properties make it an attractive candidate for further investigation and development into therapeutic agents for various diseases. Ongoing research continues to uncover new insights into its biological activities and mechanisms of action, paving the way for innovative drug discovery and development efforts.